Cas no 1462364-11-9 (2-(Pyrazin-2-yl)pyrazolo[1,5-a]pyrimidin-6-amine)

• Product name: 2-(Pyrazin-2-yl)pyrazolo[1,5-a]pyrimidin-6-amine
• CAS No: 1462364-11-9
• MF: C₁₀H₈N₆
• MW: 212.210720062256
• CID: 5045599

2-(Pyrazin-2-yl)pyrazolo[1,5-a]pyrimidin-6-amine Chemical and Physical Properties

Names and Identifiers

• 2-(pyrazin-2-yl)pyrazolo[1,5-a]pyrimidin-6-amine
• 2-pyrazin-2-ylpyrazolo[1,5-a]pyrimidin-6-amine
• 2-(Pyrazin-2-yl)pyrazolo[1,5-a]pyrimidin-6-amine

• Inchi： 1S/C10H8N6/c11-7-4-14-10-3-8(15-16(10)6-7)9-5-12-1-2-13-9/h1-6H,11H2
• InChI Key： KKVCDVSMZVWMTG-UHFFFAOYSA-N
• SMILES： N12C=C(C=NC1=CC(C1C=NC=CN=1)=N2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Topological Polar Surface Area: 82
• XLogP3: -0.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 2-(Pyrazin-2-yl)pyrazolo[1,5-a]pyrimidin-6-amine

2-(Pyrazin-2-yl)pyrazolo[1,5-a]pyrimidin-6-amine: A Promising Compound in Medicinal Chemistry

2-(Pyrazin-2-yl)pyrazolo[1,5-a]pyrimidin-6-amine (CAS No. 1462364-11-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 2-(Pyrazin-2-yl)pyrazolo[1,5-a]pyrimidin-6-amine features a pyrazine ring fused with a pyrazolo[1,5-a]pyrimidine scaffold. This combination provides a robust framework that can be further modified to enhance its pharmacological profile. Recent studies have highlighted the importance of this compound in various biological systems, making it a valuable candidate for drug development.

In the realm of cancer research, 2-(Pyrazin-2-yl)pyrazolo[1,5-a]pyrimidin-6-amine has shown promising results as an antiproliferative agent. Studies have demonstrated its ability to inhibit the growth of various cancer cell lines, including those derived from lung, breast, and colon cancers. The mechanism of action is believed to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are often dysregulated in cancer cells.

Beyond its anticancer properties, 2-(Pyrazin-2-yl)pyrazolo[1,5-a]pyrimidin-6-amine has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines.

The pharmacokinetic properties of 2-(Pyrazin-2-yl)pyrazolo[1,5-a]pyrimidin-6-amine have also been studied extensively. It exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for further development as an oral therapeutic agent. Additionally, its low toxicity profile in animal models suggests that it may be well-tolerated in humans.

In the context of drug discovery and development, the structural flexibility of 2-(Pyrazin-2-yl)pyrazolo[1,5-a]pyrimidin-6-amine allows for the synthesis of various derivatives with enhanced potency and selectivity. Researchers have explored different substitution patterns on the pyrazine and pyrimidine rings to optimize the compound's biological activity. For instance, the introduction of halogen atoms or alkyl groups has been shown to improve its binding affinity to target proteins.

The potential applications of 2-(Pyrazin-2-yl)pyrazolo[1,5-a]pyrimidin-6-amine extend beyond cancer and inflammatory diseases. Recent studies have also explored its role in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Preliminary findings suggest that this compound may have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 2-(Pyrazin-2-yl)pyrazolo[1,5-a]pyrimidin-6-amine. Early-phase trials have shown promising results, with patients exhibiting favorable responses and minimal adverse effects. These findings underscore the compound's potential as a novel therapeutic agent in various medical conditions.

In conclusion, 2-(Pyrazin-2-yl)pyrazolo[1,5-a]pyrimidin-6-amine (CAS No. 1462364-11-9) represents a significant advancement in medicinal chemistry. Its unique chemical structure and diverse biological activities make it a promising candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for innovative treatments in oncology, inflammation, and neurodegeneration.